Cas no 56666-88-7 (4-methoxy-9H-Pyrido[3,4-b]indole)

• Product Name: 4-methoxy-9H-Pyrido[3,4-b]indole
• CAS No: 56666-88-7
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 1114111
• PubChem ID: 607643
• Update Time: 2025-05-20

4-methoxy-9H-Pyrido[3,4-b]indole Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-9H-Pyrido[3,4-b]indole
• 4-Methoxy-β-carboline
• 56666-88-7
• 4-Methoxy-9H-beta-carboline #
• 4-Methoxy-9H-beta-carboline
• QLPXPNPMOJVFTM-UHFFFAOYSA-N
• DB-349474
• 9H-Pyrido[3,4-b]indole, 4-methoxy-
• CS-0062560
• D73240

• Inchi： 1S/C12H10N2O/c1-15-11-7-13-6-10-12(11)8-4-2-3-5-9(8)14-10/h2-7,14H,1H3
• InChI Key： QLPXPNPMOJVFTM-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CC2=C1C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 198.079312947g/mol
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines

Additional information on 4-methoxy-9H-Pyrido[3,4-b]indole

Comprehensive Overview of 4-methoxy-9H-Pyrido[3,4-b]indole (CAS No. 56666-88-7): Properties, Applications, and Research Insights

4-methoxy-9H-Pyrido[3,4-b]indole, with the CAS number 56666-88-7, is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the beta-carboline family, known for its diverse biological activities. The presence of a methoxy group at the 4-position enhances its solubility and modulates its interaction with biological targets, making it a subject of interest for drug discovery and neuroscience studies.

In recent years, the demand for 4-methoxy-9H-Pyrido[3,4-b]indole has surged due to its potential role in addressing neurodegenerative disorders and mental health conditions. Researchers are exploring its mechanisms as a serotonin receptor modulator, aligning with the growing public interest in natural nootropics and cognitive enhancers. This compound’s structural similarity to harmala alkaloids further fuels its relevance in ethnopharmacology and traditional medicine modernization.

The synthesis of CAS 56666-88-7 typically involves Pictet-Spengler reactions or multistep organic transformations, with yields optimized for industrial-scale production. Analytical techniques like HPLC and mass spectrometry ensure purity, critical for applications in high-throughput screening and preclinical trials. Its fluorescence properties also make it valuable in biomolecular imaging, a hotspot in diagnostic technology development.

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Emerging trends link 4-methoxy-9H-Pyrido[3,4-b]indole to mitochondrial function studies and anti-aging research, topics dominating health forums. Its potential to inhibit protein aggregation aligns with Alzheimer’s disease therapeutic strategies, a highly searched area. Furthermore, the compound’s metabolic stability makes it a candidate for drug delivery systems innovation.

In conclusion, 4-methoxy-9H-Pyrido[3,4-b]indole (CAS 56666-88-7) exemplifies the intersection of traditional knowledge and cutting-edge science. Its multifaceted applications—from neuroscience to material science—underscore its importance in contemporary research, while SEO-driven content around its mechanisms and supply chain meets global user intent.